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Introduction

DS18561882 is a potent and isozyme-selective inhibitor of methylenetetrahydrofolate
dehydrogenase 2 (MTHFD2).[1][2] MTHFD2 is a mitochondrial enzyme crucial for one-carbon
metabolism, a pathway essential for the synthesis of purines and thymidylate, which are the
building blocks of DNA and RNA.[3][4] In many cancer types, MTHFD?2 is significantly
overexpressed, while its expression is low in most healthy adult tissues, making it a compelling
target for anticancer therapies.[3][4] DS18561882 exerts its anticancer effects by inhibiting
MTHFD2, leading to the depletion of purines and subsequent replication stress, which
ultimately causes growth arrest in cancer cells.[3] These application notes provide
recommended concentrations for DS18561882 in various in vitro assays and detailed protocols

to guide researchers in their studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for DS18561882 from biochemical

and cell-based assays.
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Parameter Target/Cell Line Value Reference
IC50 MTHFD2 (human) 0.0063 pM [1]
IC50 MTHFD1 (human) 0.57 pM [1]

MDA-MB-231 (human
GI50 140 nM [1][2]
breast cancer)

HL-60 (human Not explicitly stated,
EC50 promyelocytic but dose-response [5]
leukemia) curves are available

Note: The half-maximal inhibitory concentration (IC50) reflects the potency of a substance in
inhibiting a specific biochemical or biological function.[6] The GI50 (50% growth inhibition) and
EC50 (half-maximal effective concentration) values indicate the concentration of a drug that is
required for 50% of a maximum effect in vitro.[1][5][6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of DS18561882 and a general
workflow for in vitro cell-based assays.
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Caption: Mechanism of action of DS18561882 targeting MTHFD2.
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Caption: General workflow for in vitro cell viability assays.

Recommended Concentrations for In Vitro Assays

For cell-based assays, it is recommended to perform a dose-response curve to determine the
optimal concentration for your specific cell line and experimental conditions. A good starting
point is to test a wide range of concentrations, for instance, from 1 nM to 10 uM. Based on the
available data, a more focused range for many cancer cell lines would be between 10 nM and
1 uM.

For biochemical assays targeting the MTHFD2 enzyme, concentrations should be chosen
around the IC50 value. A typical dose-response curve would include concentrations ranging
from 0.1 nM to 100 nM.

Experimental Protocols
Cell Viability Assay (MTT Assay)

This protocol is a general guideline for determining the effect of DS18561882 on the viability of
adherent cancer cells.

Materials:

Cancer cell line of interest (e.g., MDA-MB-231)
o Complete cell culture medium

 DS18561882

e Dimethyl sulfoxide (DMSO)

o 96-well flat-bottom plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

 Solubilization solution (e.g., 10% SDS in 0.01 M HCI)

o Phosphate-buffered saline (PBS)
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o Multichannel pipette
» Plate reader
Procedure:
o Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 pL of
complete medium.

o Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow
for cell attachment.

o Compound Preparation and Treatment:
o Prepare a stock solution of DS18561882 in DMSO (e.g., 10 mM).

o Perform serial dilutions of the DS18561882 stock solution in complete medium to achieve
the desired final concentrations (e.g., ranging from 1 nM to 10 uM). Ensure the final
DMSO concentration is consistent across all wells and does not exceed 0.1%.

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of DS18561882. Include a vehicle control (medium with the same
concentration of DMSO) and a no-cell control (medium only).

 Incubation:
o Incubate the plate for 72 to 96 hours at 37°C in a humidified atmosphere with 5% CO2.
e MTT Assay:

o After the incubation period, add 10 pL of MTT solution to each well to a final concentration
of 0.45 mg/ml.[7]
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o Incubate the plate for 1 to 4 hours at 37°C, allowing the viable cells to convert the MTT
into formazan crystals.[7]

o Carefully remove the medium and add 100 pL of the solubilization solution to each well to
dissolve the formazan crystals.[7]

o Mix thoroughly to ensure complete solubilization.

o Data Acquisition and Analysis:
o Measure the absorbance at 570 nm using a plate reader.
o Subtract the background absorbance from the no-cell control wells.

o Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

o Plot the percentage of cell viability against the logarithm of the DS18561882 concentration
to generate a dose-response curve and determine the GI50 value.

MTHFD2 Enzyme Inhibition Assay (Biochemical Assay)

This protocol provides a general framework for assessing the inhibitory activity of DS18561882
on recombinant human MTHFD2 enzyme. A commercial NAD(P)H-Glo™ Detection System can
be used for this purpose.[5]

Materials:

e Recombinant human MTHFD2 enzyme

e« DS18561882

e DMSO

e Assay buffer (e.g., 50 mM Tris-HCI pH 7.5, 100 mM KCI, 10 mM MgCI2, 1 mM DTT)
e Substrate: 5,10-methylenetetrahydrofolate

e Cofactor: NADP+
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e NAD(P)H-Glo™ Detection System
o White, opaque 384-well plates
e Luminometer
Procedure:
o Compound Preparation:
o Prepare a stock solution of DS18561882 in DMSO (e.g., 1 mM).

o Perform serial dilutions of the DS18561882 stock solution in the assay buffer to achieve
the desired final concentrations (e.g., ranging from 0.1 nM to 100 nM).

e Enzyme Reaction:
o In a 384-well plate, add the following components in order:
» Assay buffer
» DS18561882 at various concentrations (or vehicle control)
» Recombinant human MTHFD2 enzyme

o Incubate for 15-30 minutes at room temperature to allow the compound to bind to the
enzyme.

o Initiate the reaction by adding the substrate (5,10-methylenetetrahydrofolate) and cofactor
(NADP+).

o Incubate the reaction for a defined period (e.g., 60 minutes) at 37°C.
e Detection:
o Stop the enzyme reaction.

o Add the NAD(P)H-Glo™ reagent according to the manufacturer's instructions. This
reagent measures the amount of NADPH produced by the MTHFD2 enzyme.
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o Incubate for the recommended time to allow the luminescent signal to develop.

o Data Acquisition and Analysis:
o Measure the luminescence using a plate reader.

o Calculate the percentage of enzyme inhibition for each concentration of DS18561882
relative to the vehicle control.

o Plot the percentage of inhibition against the logarithm of the DS18561882 concentration to
generate a dose-response curve and determine the IC50 value.

Troubleshooting

e Low Potency in Cell-Based Assays: Ensure the compound is fully dissolved and stable in the
culture medium. Check the cell health and seeding density. The incubation time may also
need to be optimized.

¢ High Variability in Results: Ensure accurate pipetting and consistent cell numbers across
wells. Minimize edge effects on the plates by not using the outer wells or by filling them with
PBS.

 Inconsistent Enzyme Activity: Use a fresh batch of recombinant enzyme and ensure proper
storage conditions. Optimize the concentrations of the substrate and cofactor.

These application notes and protocols are intended to serve as a guide. Researchers should
optimize the conditions for their specific experimental setup and cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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